Cas no 2034274-36-5 (N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride)

• Product Name: N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride
• CAS No: 2034274-36-5
• MF: C₁₈H₁₈ClFN₂O₂S
• MW: 380.864125728607
• CID: 5376475
• Update Time: 2025-07-17

N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride

• Inchi： 1S/C18H17FN2O2S.ClH/c1-22-15-5-3-4-12(9-15)8-14-11-24-18(21-14)20-13-6-7-17(23-2)16(19)10-13;/h3-7,9-11H,8H2,1-2H3,(H,20,21);1H
• InChI Key： SOMUJJFUHOGBSD-UHFFFAOYSA-N
• SMILES： S1C=C(CC2=CC=CC(OC)=C2)N=C1NC1=CC=C(OC)C(F)=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride

Comprehensive Analysis of N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride (CAS 2034274-36-5)

The compound N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride (CAS 2034274-36-5) is a specialized organic molecule with a unique structural framework. Its thiazole core, combined with methoxy and fluoro substituents, makes it a subject of interest in pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic amines, which are widely studied for their potential applications in drug discovery and material science. Researchers are particularly intrigued by its hydrogen-bonding capabilities and bioavailability, which are critical for optimizing its performance in targeted applications.

In recent years, the demand for fluorinated compounds like 2034274-36-5 has surged due to their enhanced metabolic stability and lipophilicity. These properties are highly sought after in the development of small-molecule therapeutics. The presence of a hydrochloride salt form further improves solubility, making it a viable candidate for oral drug formulations. Scientists are also exploring its potential in kinase inhibition, a hot topic in oncology research, as kinase dysregulation is linked to numerous cancers.

The synthesis of N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride involves multi-step organic reactions, including condensation and alkylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity. Given the growing interest in green chemistry, researchers are also investigating eco-friendly synthetic routes to minimize waste and improve yield.

From an industrial perspective, this compound aligns with the rising trend of precision medicine and personalized therapeutics. Its modular structure allows for derivatization, enabling the creation of analogs with tailored properties. This flexibility is crucial for addressing drug resistance, a major challenge in modern pharmacology. Additionally, its potential use in agricultural chemicals is being explored, as fluorinated compounds often exhibit enhanced pest control efficacy.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of CAS 2034274-36-5 is essential. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets. These methods, combined with experimental data, provide valuable insights into its mechanism of action and optimization pathways.

In summary, N-(3-fluoro-4-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine:hydrochloride represents a promising scaffold for diverse applications. Its unique chemical properties and adaptability position it at the forefront of innovative drug design and agrochemical development. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical and agricultural needs.